Mass production of uniform-sized nanoporous silicon nanowire anodes viablock copolymer lithography†

Energy & Environmental Science Pub Date: 2011-08-01 DOI: 10.1039/C1EE01898A

Abstract

We present a simple, mass production of nonporous and nanoporous silicon nanowire anodes by combining block copolymer masks and metal catalytic etching. Carbon coated nanoporous silicon nanowire anodes exhibit a highly stable cycling performance with a reversible charge capacity of 1500 mA h g−1.

Graphical abstract: Mass production of uniform-sized nanoporous silicon nanowire anodes viablock copolymer lithography
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